2,6-Dichloro-4-fluorophenylboronic acid pinacol ester

• IUPAC Name: 2-(2,6-dichloro-4-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• InChI: InChI=1S/C12H14BCl2FO2/c1-11(2)12(3,4)18-13(17-11)10-8(14)5-7(16)6-9(10)15/h5-6H,1-4H3
• InChI Key: ZZOYXDKAGVVLQE-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C(C=C(C=C2Cl)F)Cl
• Molecular Formula: C12H14BCl2FO2
• DSSTOX Substance ID: DTXSID201147645
• Molecular Weight: 291.0 g/mol
• CAS RN: 2121514-25-6

Description

Molecular Structure Analysis

The empirical formula of “2,6-Dichloro-4-fluorophenylboronic acid pinacol ester” is C13H15BF2O3. Its molecular weight is 268.06.

Chemical Reactions Analysis

Boron reagents, including pinacol boronic esters, are widely used in Suzuki–Miyaura coupling. This reaction conjoins chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst.

Physical And Chemical Properties Analysis

The physical form of “2,6-Dichloro-4-fluorophenylboronic acid pinacol ester” is solid. The susceptibility to hydrolysis of phenylboronic pinacol esters is dependent on the substituents in the aromatic ring. The pH strongly influences the rate of the reaction, which is considerably accelerated at physiological pH.

Scientific Research Applications

Hydrolysis Susceptibility

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Drug Design and Delivery

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Suzuki–Miyaura Coupling

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Synthesis of Other Compounds

“2,6-Dichloro-4-fluorophenylboronic acid pinacol ester” can be used in the synthesis of other compounds. .

Stability in Water

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Influence of pH on Reaction Rate

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Mechanism of Action

Target of Action

The primary target of 2,6-Dichloro-4-fluorophenylboronic acid pinacol ester, also known as 2-(2,6-dichloro-4-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, is the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction .

Mode of Action

The compound participates in the SM coupling reaction, which involves two key steps: oxidative addition and transmetalation . In the oxidative addition step, palladium becomes oxidized through its donation of electrons to form a new Pd–C bond . In the transmetalation step, the compound, which is a formally nucleophilic organic group, is transferred from boron to palladium .

Biochemical Pathways

The compound is involved in various biochemical transformations, including oxidations, aminations, halogenations, and C–C-bond-formations such as alkenylations, alkynylations, and arylations . These transformations expand the scope of boron chemistry .

Pharmacokinetics

It’s known that the compound is relatively stable, readily prepared, and generally environmentally benign . These properties suggest that it may have favorable bioavailability.

Result of Action

The result of the compound’s action is the formation of new carbon–carbon bonds via the SM coupling reaction . This reaction is exceptionally mild and functional group tolerant, making it a valuable tool in organic synthesis .

Action Environment

The action of the compound can be influenced by various environmental factors. For instance, the compound is usually bench stable, easy to purify, and often even commercially available, which makes it attractive for chemical transformations . The increased stability also presents new challenges, considering the removal of the boron moiety at the end of a sequence if required .

Safety and Hazards

The compound is classified as Eye Irritant 2, Skin Irritant 2, and STOT SE 3. It may cause respiratory irritation. Personal protective equipment such as a dust mask type N95 (US), eyeshields, and gloves are recommended.